cholest-5-en-3b-yl (13Z-docosenoate)
Overview
Description
Cholest-5-en-3b-yl (13Z-docosenoate) belongs to the class of organic compounds known as cholesteryl esters . It is a compound containing an esterified cholestane moiety .
Molecular Structure Analysis
The molecular formula of cholest-5-en-3b-yl (13Z-docosenoate) is C49H86O2 . The InChI representation of its structure isInChI=1S/C49H86O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-47(50)51-42-34-36-48(5)41(38-42)30-31-43-45-33-32-44(40(4)28-26-27-39(2)3)49(45,6)37-35-46(43)48/h14-15,30,39-40,42-46H,7-13,16-29,31-38H2,1-6H3/b15-14-/t40-,42+,43+,44-,45+,46+,48+,49-/m1/s1 . Physical And Chemical Properties Analysis
The average mass of cholest-5-en-3b-yl (13Z-docosenoate) is 707.225 and the monoisotopic mass is 706.66278 . The compound has a net charge of 0 .Scientific Research Applications
Drug Delivery Applications
Cholesteryl erucate, being a cholesterol-based compound, has been used in the field of drug delivery . Cholesterol-based compounds have been found to be effective in delivering drugs to specific parts of the body .
Bioimaging Applications
Another application of Cholesteryl erucate is in bioimaging . Cholesterol-based compounds, including Cholesteryl erucate, can be used to create contrast in biological tissues, making them useful in various imaging techniques .
Liquid Crystals
Cholesteryl erucate has applications in the creation of cholesterol-based liquid crystals . These liquid crystals have various uses in technology, including in displays and sensors .
Gelators
Cholesteryl erucate can also be used to create cholesterol-based gelators . These gelators have potential applications in various fields, including medicine and environmental science .
Anticancer, Antimicrobial, and Antioxidant Compounds
Cholesteryl erucate, like other cholesterol-based compounds, has been studied for its potential anticancer, antimicrobial, and antioxidant properties . This makes it a compound of interest in the development of new therapeutic agents .
Standard for Quantification of Cholesterol Esters
Cholesteryl erucate has been used as a standard for the quantification of cholesterol esters in human meibomian gland secretions . This application is important in medical research, particularly in studies related to eye health .
Mechanism of Action
Target of Action
Cholesteryl erucate, also known as cholest-5-en-3b-yl (13Z-docosenoate), is a cholesterol ester . Its primary targets are the proteins involved in cholesterol metabolism, particularly the Cholesteryl Ester Transfer Proteins (CETP) . CETPs regulate plasma cholesterol levels by transferring cholesteryl esters among lipoproteins .
Mode of Action
The interaction of cholesteryl erucate with its targets involves the transfer of cholesteryl esters. CETPs facilitate this transfer among different lipoproteins . This process is crucial for maintaining cholesterol homeostasis and modulating cell signaling events .
Biochemical Pathways
Cholesteryl erucate affects the cholesterol metabolism pathway. Cholesterol homeostasis is determined by cholesterol biosynthesis, uptake, efflux, transport, storage, utilization, and/or excretion . All these processes are precisely controlled by multiple regulatory pathways . Cholesteryl erucate, being a cholesterol ester, plays a role in these processes.
Pharmacokinetics
It’s known that cholesterol and its derivatives, including cholesteryl erucate, are critical for cellular functions . They are involved in various biological processes, which suggests they have significant bioavailability.
Result of Action
The action of cholesteryl erucate at the molecular and cellular level involves modulating cholesterol metabolism. This modulation affects various cellular activities, including immune response, ferroptosis, autophagy, cell stemness, and the DNA damage response . Dysregulation of cholesterol homeostasis, such as that caused by changes in cholesteryl erucate levels, is a hallmark of diseases like cancer .
properties
IUPAC Name |
[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (Z)-docos-13-enoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C49H86O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-47(50)51-42-34-36-48(5)41(38-42)30-31-43-45-33-32-44(40(4)28-26-27-39(2)3)49(45,6)37-35-46(43)48/h14-15,30,39-40,42-46H,7-13,16-29,31-38H2,1-6H3/b15-14-/t40-,42+,43+,44-,45+,46+,48+,49-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SQHUGNAFKZZXOT-QXAJUEOOSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCC=CCCCCCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC/C=C\CCCCCCCCCCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C49H86O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
707.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid; [Sigma-Aldrich MSDS] |
Source
|
| Record name | Cholesteryl erucate | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
| URL | https://haz-map.com/Agents/12972 | |
| Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
| Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
Product Name |
Cholesteryl erucate | |
CAS RN |
24516-39-0 |
Source
|
| Record name | Cholesteryl erucate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=24516-39-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Cholest-5-en-3-ol (3.beta.)-, 3-(13Z)-13-docosenoate | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | Cholest-5-en-3β-yl (Z)-13-docosenoate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.042.068 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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